Tert-butyl 3-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)piperidine-1-carboxylate

• Molecular Formula: C22H32N2O5
• Molecular Weight: 404.5 g/mol
• IUPAC Name: tert-butyl 3-(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)piperidine-1-carboxylate
• InChI: InChI=1S/C22H32N2O5/c1-22(2,3)29-21(26)24-9-6-7-16(13-24)20(25)23-10-8-15-11-18(27-4)19(28-5)12-17(15)14-23/h11-12,16H,6-10,13-14H2,1-5H3
• InChI Key: LPTNUCSJSXOWRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)C(=O)N2CCC3=CC(=C(C=C3C2)OC)OC

Description

Tert-butyl 3-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C22H32N2O5 and its molecular weight is 404.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A conventional amidation reaction was carried out using a dichloromethane solution (40 ml) of 2.53 g of (±)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline, 3.0 g of N-(tert-butyloxycarbonyl)nipecotic acid, 3.0 g of 1-ethyl-3-[3-(dimethylamino)propyl]carbodiimide hydrochloride and 0.89 g of 1-hydroxybenztriazole to give 3.77 g of (±)-6,7-dimethoxy-2-{[1-(tert-butyloxycarbonyl)-3-piperidyl]carbonyl}-1,2,3,4-tetrahydroisoquinoline. Deprotection of 3.77 g of (±)-6,7-dimethoxy-2-{[1-(tert-butyloxycarbonyl)-3-piperidyl]carbonyl}-1,2,3,4-tetrahydroisoquinoline was further carried out using 10 ml of an ethyl acetate solution containing 4N hydrochloric acid to give 2.30 g of (±)-6,7-dimethoxy-2-[(3-piperidyl)carbonyl]-1,2,3,4-tetrahydroisoquinoline hydrochloride as colorless crystals.